Cas no 81131-70-6 (Pravastatin sodium)

• Product Name: Pravastatin sodium
• CAS No: 81131-70-6
• MF: C₂₃H₃₆NaO₇
• MW: 447.517518997192
• MDL: MFCD00887601
• CID: 60302
• PubChem ID: 87561232
• Update Time: 2026-01-21

Pravastatin sodium Chemical and Physical Properties

Names and Identifiers

• 3BETA-HYDROXYCOMPACTIN, NA
• (BETA R,DELTA R,1S,2S,6S,8S,8AR)-1,2,6,7,8,8A-HEXAHYDRO-BETA,DELTA,6-TRIHYDROXY-2-METHYL-8-[(2S)-2-METHYL-1-OXOBUTOXY]-1-NAPHTHALENEHEPTANOIC ACID MONOSODIUM SALT
• (BETAR, DELTAR,1S,2S,6S,8S,8AR)-1,2,6,7,8,8A-HEXAHYDRO-BETA, DELTA,6-TRIHYDROXY-2-METHYL-8[(2S)-2-METHYL-1-OXOBUTOXYL]-1-NAPHTHALENEHEPTANOIC ACID SODIUM
• (BETA-R,DELTA-R,1S,2S,6S,8S,8AR)-1,2,6,7,8,8A-HEXAHYDRO-BETA,DELTA,6-TRIHYDROXY-2-METHYL-8[(2S)-2-METHYL-1-OXOBUTOXYL]-1-NAPHTHALENEHEPTANOIC ACID NA
• ELISOR
• EPTASTATIN SODIUM
• KOPOSTAT
• MEVALOTIN
• PRAVACHOL
• PRAVASELECT
• PRAVASTATIN SODIUM
• PRAVASTATIN SODIUM SALT
• 2-alpha,6-alpha,8-beta(r*),8a-alpha))-*
• cs-514
• epastatinsodium
• lipostat
• sq31000 utoxy)-beta,delta,6-trihydroxy-,monosodiumsalt,(1s-(1-alpha(beta-s*,delta-s
• Pravastatin Sodium (US Pat 1981)
• Pravastatin (sodium salt)
• Pravastatin (sodium)
• PRAVASTATIN SODIUM EP5
• PRAVASTATIN SODIUM(RG)
• (βR,δR,1S,2S,6S,8S,8aR)-1,2,6,7,8,8a-Hexahydro-β,,6-trihydroxy-2-methyl-8-[(2S)-2-methyl-1-oxobutoxy]-1-naphthaleneheptanoic acid monosodium salt
• [1S-[1a(bS,dS),2a,6b,8b(R),8aa]]-1,2,6,7,8,8a-Hexahydro-b,d,6-trihydroxy-2-methyl-8-(2-methyl-1-oxobutoxy)-1-naphthaleneheptanoic acid monosodium salt
• CS-514 sodium
• PRAVASTATIN SODIUM [EP MONOGRAPH]
• VWBQYTRBTXKKOG-IYNICTALSA-M
• 1-NAPHTHALENEHEPTANOIC ACID, 1,2,6,7,8,8A-HEXAHYDRO-.BETA.,D,6-TRIHYDROXY-2-METHYL-8-(2-METHYL-1-OXOBUTOXY)-, MONOSODIUM SALT, (1S-(1.ALPHA.(.BETA.S*,DS*),2.ALPHA.,6.ALPHA.,8.BETA.(R*),8A.ALPHA.))-
• PRAVASTATIN SODIUM [VANDF]
• Pravastatin sodium [USAN:USP:JAN]
• Sodium Salt, Pravastatin
• Pravacol
• PRAVASTATIN SODIUM [ORANGE BOOK]
• sodium (3R,5R)-3,5-dihydroxy-7-((1S,2S,6S,8S,8aR)-6-hydroxy-2-methyl-8-((S)-2-methylbutanoyloxy)-1,2,6,7,8,8a-hexahydronaphthalen-1-yl)heptanoate
• CRES Pravastatin
• HY-B0165A
• PRAVASTATIN SODIUM [WHO-DD]
• 1-Naphthaleneheptanoic acid, 1,2,6,7,8,8a-hexahydro-beta,delta,6-trihydroxy-2-methyl-8-(2-methyl-1-oxobutoxy)-, monosodium salt, (1S-(1alpha(betaS*,deltaS*),2alpha,6alpha,8beta(R*),8aalpha))-
• PRAVASTATIN SODIUM (USP-RS)
• hexahydronaphthalen-1-yl)heptanoate
• NCGC00092370-01
• Pravasin
• PRAVASTATIN SODIUM [MI]
• 1-Naphthaleneheptanoic acid, 1,2,6,7,8,8a-hexahydro-2-methyl-8-(2-methyl-1-oxobutoxy)-beta,delta,6-trihydroxy-, monosodium salt, (1S-(1-alpha(beta-S*,delta-S*),2-alpha,6-alpha,8-beta(R*),8a-alpha))-
• PRAVASTATIN SODIUM [MART.]
• SQ 31000
• 81131-70-6
• Tox21_300270
• Vasten
• PRAVASTATIN SODIUM (MART.)
• Aplactin
• Pravastatin sodium- Bio-X
• CS-2003
• 3M8608UQ61
• UNII-3M8608UQ61
• PRAVASTATIN SODIUM (USP MONOGRAPH)
• HMS3268L20
• DTXCID4027525
• SQ-31,000
• (?R,?R,1S,2S,6S,8S,8aR)-1,2,6,7,8,8a-Hexahydro-?,?,6-trihydroxy-2-methyl-8-[(2S)-2-methyl-1-oxobutoxy]-1-naphthaleneheptanoic acid monosodium salt
• Bristacol
• PRAVIGARD PAC COMPONENT PRAVASTATIN SODIUM
• Pralidon
• HMS3413E20
• Selektine
• PRAVASTATIN SODIUM COMPONENT OF PRAVIGARD PAC
• AKOS015964902
• HMS2051P05
• Pravastatinsodium,(S)
• Dehypotin protect
• PRAVASTATIN SODIUM (EP MONOGRAPH)
• Pravastatin sodium salt hydrate, >=98% (HPLC), powder
• CAS-81131-70-6
• Monosodium (3R,5R)-3,5-dihydroxy-7-((1S,2S,6S,8S,8aR)-6-hydroxy-2-methyl-8-((2S)-2-methylbutanoyloxy)-1,2,6,7,8,8a-hexahydronaphthalen-1-yl)heptanoate
• SQ-31000
• AMY40517
• sodium (3R,5R)-3,5-dihydroxy-7-((1S,2S,6S,8S,8aR)-6-hydroxy-2-methyl-8-(((2S)-2-methylbutanoyl)oxy)-1,2,6,7,8,8a-hexahydronaphthalen-1-yl)heptanoate
• sodium;(3R,5R)-7-[(1S,2S,6S,8S,8aR)-6-hydroxy-2-methyl-8-[(2S)-2-methylbutanoyl]oxy-1,2,6,7,8,8a-hexahydronaphthalen-1-yl]-3,5-dihydroxyheptanoate
• CHEBI:8361
• NSC-759253
• Pravastatin sodium (JP17/USP)
• DTXSID6047525
• Pravastatin Natrium Mayrho Fer
• PRAVASTATIN SODIUM [JAN]
• 3-beta-Hydroxycompactin sodium salt
• PRAVASTATIN SODIUM [USP MONOGRAPH]
• CS-0694887
• Epastatin sodium
• s3036
• BP164292
• Q27108059
• Vasen
• NCGC00095183-01
• PRAVASTATIN SODIUM [USAN]
• P1796
• D00893
• SCHEMBL3013
• Sanaprav
• Liplat
• Tox21_111474
• AKOS015896504
• NCGC00254232-01
• CCG-100926
• SODIUM (+)-(betaR,DR,1S,2S,6S,8S,8AR)-1,2,6,7,8,8A-HEXAHYDRO-beta,D,6,8-TETRAHYDROXY-2-METHYL-1-NAPHTHALENEHEPTANOATE, 8-((2S)-2-METHYLBUTYRATE)
• Selipran
• DRG-0319
• Lipidal
• Pravastatin, Sodium Salt
• CHEMBL690
• NC00176
• SODIUM (+)-(.BETA.R,DR,1S,2S,6S,8S,8AR)-1,2,6,7,8,8A-HEXAHYDRO-.BETA.,D,6,8-TETRAHYDROXY-2-METHYL-1-NAPHTHALENEHEPTANOATE, 8-((2S)-2-METHYLBUTYRATE)
• (3R,5R)-3,5-Dihydroxy-7-((1S,2S,6S,8S,8aR)-6-hydroxy-2-methyl-8-(((S)-2-methylbutanoyl)oxy)-1,2,6,7,8,8a-hexahydronaphthalen-1-yl)heptanoic acid, sodium salt
• sodium (3R,5R)-3,5-dihydroxy-7-((1S,2S,6S,8S,8aR)-6-hydroxy-
• Liprevil
• 1-NAPHTHALENEHEPTANOIC ACID, 1,2,6,7,8,8A-HEXAHYDRO-beta,D,6-TRIHYDROXY-2-METHYL-8-(2-METHYL-1-OXOBUTOXY)-, MONOSODIUM SALT, (1S-(1alpha(betaS*,DS*),2alpha,6alpha,8beta(R*),8Aalpha))-
• NSC 759253
• Pravatatin
• Sodium (+)-(betaR,deltaR,1S,2S,6S,8S,8aR)-1,2,6,7,8,8a-hexahydro-beta,delta,6,8-tetrahydroxy-2-methyl-1-naphthaleneheptanoate, 8-((2S)-2-methylbutyrate)
• Pravastatin (sodium) (Standard)
• sodium (3R,5R)-3,5-dihydroxy-7-[(1S,2S,6S,8S,8aR)-6-hydroxy-2-methyl-8-{[(2S)-2-methylbutanoyl]oxy}-1,2,6,7,8,8a-hexahydronaphthalen-1-yl]heptanoate
• Lipemol
• HY-B0165AR
• PRAVASTATIN SODIUM [USP-RS]
• Pravachol (TN)
• 2-methyl-8-((S)-2-methylbutanoyloxy)-1,2,6,7,8,8a-
• (3R,5R)-3,5-Dihydroxy-7-((1S,2S,6S,8S,8aR)-6-hydroxy-2-methyl-8-(((S)-2-methylbutanoyl)oxy)-1,2,6,7,8,8a-hexahydronaphthalen-1-yl)heptanoicacid,sodiumsalt
• MFCD00887601
• Pravasine
• 1-Naphthaleneheptanoic acid, 1,2,6,7,8,8a-hexahydro-β,δ,6-trihydroxy-2-methyl-8-(2-methyl-1-oxobutoxy)-, monosodium salt, [1S-[1α(βS*,δS*),2α,6α,8β(R*),8aα]]- (ZCI)
• 1-Naphthaleneheptanoic acid, 1,2,6,7,8,8a-hexahydro-β,δ,6-trihydroxy-2-methyl-8-[(2S)-2-methyl-1-oxobutoxy]-, monosodium salt, (βR,δR,1S,2S,6S,8S,8aR)- (9CI)
• 3β-Hydroxycompactin sodium salt
• CS 514
• Mevan
• Oliprevin
• Prava
• Pravastin
• Pravator
• Selectin
• Sodium pravastatin
• 1-Naphthaleneheptanoic acid, 1,2,6,7,8,8a-hexahydro-beta,delta,6-trihydroxy-2-methyl-8-[(2S)-2-methyl-1-oxobutoxy]-, sodium salt (1:1), (betaR,deltaR,1S,2S,6S,8S,8aR)-
• Pravastatin sodium (JP18/USP)
• Pravastatin sodium

• MDL： MFCD00887601
• Inchi： 1S/C23H36O7.Na/c1-4-13(2)23(29)30-20-11-17(25)9-15-6-5-14(3)19(22(15)20)8-7-16(24)10-18(26)12-21(27)28;/h5-6,9,13-14,16-20,22,24-26H,4,7-8,10-12H2,1-3H3,(H,27,28);/t13-,14-,16+,17+,18+,19-,20-,22-;/m0./s1
• InChI Key： RNAREGLVKQKRSG-IYNICTALSA-N
• SMILES： C([C@H]1[C@@H](C)C=CC2[C@@H]1[C@H](C[C@@H](C=2)O)OC(=O)[C@@H](C)CC)C[C@@H](O)C[C@@H](O)CC(=O)O.[Na]
• BRN： 4836204

Computed Properties

• Exact Mass: 447.23600
• Monoisotopic Mass: 446.22804773 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 11
• Complexity: 662
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 127
• Molecular Weight: 446.5

Experimental Properties

• Color/Form: White to yellowish white powder or crystalline powder, odorless and bitter.
• Melting Point: 154-160 ºC
• Boiling Point: 634.5°C at 760 mmHg
• Flash Point: No data available
• Solubility: H2O: 19 mg/mL
• PSA: 124.29000
• LogP: 2.44040
• Solubility: H2O: 19 mg/mL
• Sensitiveness: Sensitive to heat
• Merck: 7714
• Specific Rotation: +153° ~ +160° (c=0.5, H2O)
• Vapor Pressure: No data available

Pravastatin sodium Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：3077
• WGK Germany：2
• Hazard Category Code： 11-34
• Safety Instruction： S16; S26; S36/37/39; S45
• RTECS：QJ7185000
• Hazardous Material Identification：
• Safety Term：9
• Packing Group：III
• Risk Phrases：R11
• HazardClass：9
• PackingGroup：III
• Storage Condition：4°C, protect from light

Related Categories

• Other Chemical additives Functional Additives

Additional information on Pravastatin sodium

Pravastatin Sodium (CAS No. 81131-70-6): A Comprehensive Overview in Modern Medicinal Chemistry

Pravastatin sodium, chemically identified by the CAS number 81131-70-6, is a widely recognized pharmaceutical compound belonging to the statin class of drugs. It is primarily utilized in the management and treatment of hypercholesterolemia, a condition characterized by elevated levels of low-density lipoprotein (LDL) cholesterol in the blood. This introduction delves into the molecular structure, pharmacological mechanisms, clinical applications, and recent advancements in the research and development of Pravastatin sodium, emphasizing its significance in contemporary medicinal chemistry.

The chemical structure of Pravastatin sodium is characterized by a lactone ring and a hydroxyl group at the 3-position, which are crucial for its pharmacological activity. The compound belongs to the subgroup of statins known as hydroxymethylglutaryl coenzyme A (HMG-CoA) reductase inhibitors. This enzyme plays a pivotal role in the mevalonate pathway, which is essential for the biosynthesis of cholesterol. By competitively inhibiting HMG-CoA reductase, Pravastatin sodium effectively reduces the intracellular cholesterol levels, thereby lowering plasma LDL cholesterol levels.

One of the most notable features of Pravastatin sodium is its high selectivity and specificity for HMG-CoA reductase, which minimizes off-target effects and enhances therapeutic efficacy. Additionally, its solubility in water allows for oral administration without significant issues related to poor solubility or bioavailability. These properties have made Pravastatin sodium one of the most preferred statins worldwide, with extensive clinical evidence supporting its safety and efficacy.

Recent research has further elucidated the multifaceted mechanisms of action of Pravastatin sodium beyond its primary role in cholesterol reduction. Studies have demonstrated that Pravastatin sodium can also exhibit anti-inflammatory and antioxidant properties, which contribute to its potential benefits in cardiovascular disease prevention and treatment. For instance, a study published in the *Journal of Clinical Lipidology* highlighted that Pravastatin sodium can modulate inflammatory pathways by inhibiting interleukin-6 (IL-6) production, thereby reducing systemic inflammation.

The clinical applications of Pravastatin sodium have been extensively documented in numerous randomized controlled trials (RCTs) and meta-analyses. These studies have consistently shown that Pravastatin sodium is effective in reducing cardiovascular events such as myocardial infarction, stroke, and angina pectoris. A landmark study known as the West of Scotland Coronary Prevention Study (WOSCOPS) demonstrated that Pravastatin sodium significantly reduced total mortality and coronary events in patients with hypercholesterolemia. More recently, the PRATU-STEMI trial investigated the use of Pravastatin sodium in acute myocardial infarction patients and reported improved outcomes compared to standard therapy alone.

The pharmacokinetic profile of Pravastatin sodium is another critical aspect that contributes to its clinical success. The drug exhibits rapid absorption after oral administration, with peak plasma concentrations typically observed within 1 to 2 hours. Its bioavailability is high, ranging from 34% to 43%, due to extensive first-pass metabolism. However, this metabolic stability ensures consistent therapeutic levels when administered regularly. The elimination half-life of Pravastatin sodium is approximately 1.8 hours, necessitating daily dosing for optimal therapeutic effect.

In recent years, there has been growing interest in combination therapies involving Pravastatin sodium with other lipid-lowering agents or anti-inflammatory drugs. For example, studies have explored the synergistic effects of combining Pravastatin sodium with ezetimibe or bile acid sequestrants to achieve more significant reductions in LDL cholesterol levels. Additionally, research has investigated the potential benefits of combining Pravastatin sodium with non-steroidal anti-inflammatory drugs (NSAIDs) for cardiovascular risk reduction, although this approach requires careful consideration due to potential interactions.

The safety profile of Pravastatin sodium is well-established, with mild-to-moderate adverse effects being commonly reported. The most frequently observed side effects include myalgia (muscle pain), headache, nausea, and diarrhea. These effects are generally transient and manageable with dose adjustments or symptomatic treatment. However, rare but serious adverse effects such as rhabdomyolysis (a severe muscle condition) have been reported with statin use. Therefore, regular monitoring of liver function tests and muscle enzymes is recommended during long-term therapy.

The future directions in Pravastatin sodium research are focused on exploring novel therapeutic applications beyond hypercholesterolemia management. Preliminary studies have suggested potential benefits in neuroprotection and cognitive enhancement due to its anti-inflammatory properties. Additionally, research is ongoing to evaluate its role in chronic kidney disease (CKD) management by investigating its effects on renal function and progression rates.

In conclusion, Pravastatin sodium (CAS No.81131-70-6) remains a cornerstone medication in modern lipid management due to its efficacy, safety profile, and well-documented clinical benefits. The recent advancements in understanding its multifaceted mechanisms of action highlight its potential beyond traditional cholesterol-lowering applications. As research continues to uncover new therapeutic possibilities and refine existing knowledge about this compound,Pravastatin Sodium will undoubtedly remain an essential tool in cardiovascular disease prevention and treatment strategies worldwide.